N1-(4-(3-methoxyazetidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine

• Molecular Formula: C10H17N5O
• Molecular Weight: 223.28 g/mol
• IUPAC Name: N'-[4-(3-methoxyazetidin-1-yl)pyrimidin-2-yl]ethane-1,2-diamine
• InChI: InChI=1S/C10H17N5O/c1-16-8-6-15(7-8)9-2-4-12-10(14-9)13-5-3-11/h2,4,8H,3,5-7,11H2,1H3,(H,12,13,14)
• InChI Key: BFCIBJKNKPPMFT-UHFFFAOYSA-N
• Canonical SMILES: COC1CN(C1)C2=NC(=NC=C2)NCCN

Description

N1-(4-(3-methoxyazetidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine is a complex organic compound that features a pyrimidine ring substituted with a methoxyazetidine group and an ethane-1,2-diamine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-(4-(3-methoxyazetidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine typically involves multiple steps, starting from readily available starting materialsThe reaction conditions often include the use of specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

N1-(4-(3-methoxyazetidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N1-(4-(3-methoxyazetidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine has a wide range of applications in scientific research:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: The compound is investigated for its potential therapeutic properties, such as anticancer, antiviral, and antibacterial activities.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other valuable compounds

Mechanism of Action

The mechanism of action of N1-(4-(3-methoxyazetidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N1-(4-(3-methoxyazetidin-1-yl)pyrimidin-2-yl)ethane-1,2-diamine include other pyrimidine derivatives and azetidine-containing compounds. Examples include:

• N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine
• 6-methyl-N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups, which confer distinct chemical and biological properties.